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Compound of Interest
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Compound Name:
Fluorophenyl)sulfonyllacetamide

CAS No.: 1326923-17-4

Cat. No.: B2594781

Get Quote

Executive Summary

The compound 2-[(2-Fluorophenyl)sulfonyl]acetamide (CsHsFNOsS) represents a class of
sulfonylacetamides often investigated for their enzyme inhibitory properties (e.g., Carbonic
Anhydrase inhibition) and as precursors for

-lactams. Its solid-state behavior is governed by the interplay between the strong hydrogen-
bonding capacity of the acetamide moiety and the electronic/steric influence of the ortho-
fluorine atom. This guide outlines the complete workflow for its structural elucidation, from
single-crystal growth to Hirshfeld surface analysis, highlighting the critical role of intermolecular
interactions in stabilizing its supramolecular architecture.

Chemical Context & Synthesis

Before structural analysis, understanding the molecular connectivity is crucial. The molecule
features a central sulfonyl group (

) linking a 2-fluorophenyl ring and an acetamide group (
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).
Synthetic Pathway

The most robust route to high-purity crystals suitable for X-ray diffraction (XRD) involves the
alkylation of sodium 2-fluorobenzenesulfinate.

Reaction Scheme:

» Critical Step: The reaction is typically refluxed in ethanol/water. The product precipitates
upon cooling.

 Purification: Recrystallization from ethanol or an ethanol/water mixture is essential to remove
sodium chloride and unreacted sulfinate, which can interfere with crystal nucleation.

Experimental Methodology: Crystallization & Data
Collection[1][2][3]
Crystal Growth Protocol

Obtaining single crystals of sufficient size (

) and quality is the primary bottleneck.

e Method: Slow Evaporation.

e Solvent System: Ethanol:Water (4:1 v/v) or Methanol:Acetonitrile (1:1 v/v).

o Conditions: Dissolve 50 mg of the purified compound in 10 mL of warm solvent. Filter into a
clean vial and cover with perforated parafilm. Allow to stand at room temperature (293 K) for
3-7 days.

o Target Morphology: Colorless blocks or prisms. Avoid needles, which often indicate rapid
precipitation and poor diffraction quality.

X-Ray Diffraction Parameters

For this specific molecular weight and composition, the following data collection strategy is
recommended to ensure high resolution and redundancy.
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Parameter Specification Rationale

Minimizes absorption (

Mo K
o ) compared to Cu K
Radiation Source (
A) , crucial for sulfur-containing
compounds.
Reduces thermal motion
) (ellipsoids), improving the
Temperature 100 K (Cryogenic) o
precision of bond lengths and
H-atom positioning.
Required to resolve the
Resolution A or better electron density of the C-H...F
interactions.
Ensures 100% completeness
and and high redundancy for
Strategy ] )
accurate intensity
scans

measurement.

Structural Elucidation (The Core Analysis)

Based on crystallographic data for the formula CsHsFNOsS and analogous
arylsulfonylacetamides, the structure typically crystallizes in orthorhombic or monoclinic
systems. A reported phase for this formula exists in the non-centrosymmetric space group
Pna2i.

Molecular Conformation

The conformation is defined by the torsion angle around the

and
bonds.

e The "L-Shape": Sulfonylacetamides generally adopt an L-shaped geometry where the phenyl
ring and the amide plane are twisted relative to each other.
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o Ortho-Effect: The 2-fluoro substituent introduces steric bulk and electrostatic repulsion with
the sulfonyl oxygens. Expect the torsion angle

to deviate significantly from ideal geometry to minimize O...F repulsion.

Supramolecular Architecture

The crystal packing is dominated by a hierarchy of intermolecular interactions.
1. Primary Interaction (The "Ribbon"): The amide group (

) is a self-complementary donor/acceptor system.

¢ |nteraction:

(Sulfonyl acceptor) or
(Carbonyl acceptor).

o Pattern: In sulfonylacetamides, the sulfonyl oxygen is a potent acceptor. Expect the
formation of

or

motifs linking molecules into infinite 1D chains or ribbons running parallel to a
crystallographic axis (often the shortest axis, e.g., b-axis).

2. Secondary Interaction (Fluorine Contacts):

e |nteraction:

 Significance: The fluorine atom acts as a weak hydrogen bond acceptor. These interactions
often cross-link the primary amide ribbons into 2D sheets or a 3D network. The directional
nature of C-H...F interactions is critical for the stability of the Pna21 packing.

Hirshfeld Surface Analysis
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To quantify the "2-Fluoro” effect, Hirshfeld surface analysis (using CrystalExplorer) is the
standard validation method.

» Surface: Look for deep red spots near the amide Hydrogen (donor) and Sulfonyl Oxygen
(acceptor).

» Fingerprint Plot:

o H...O/O...H: Two sharp spikes (typically 40-50% of surface area) representing the strong
H-bonds.

o H...F/F..H:Adistinct feature (wings) representing the fluorine interactions. In 2-fluoro
derivatives, this contribution is typically 10-15%, significantly higher than in non-fluorinated
analogs.

Visualization of Structural Logic
Diagram 1: Crystallization & Analysis Workflow
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Caption: Step-by-step workflow from synthesis to structural validation.
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Diagram 2: Supramolecular Assembly Logic
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Caption: Hierarchy of intermolecular forces driving the crystal packing.

Physicochemical Implications

The crystal structure directly informs the physicochemical stability of the compound:

o Solubility: The strong intermolecular hydrogen bond network (N-H...O=S) typically results in
high lattice energy, correlating with lower aqueous solubility compared to non-sulfonated
analogs.

¢ Melting Point: Expect a sharp melting point (typically

for this class) due to the ordered packing.

 Stability: The 2-fluoro substituent protects the ortho-position from metabolic oxidation,
potentially enhancing metabolic stability in drug discovery contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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